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Compound of Interest

Compound Name:
Dimethyl 2-(2-

methoxyphenoxy)malonate

Cat. No.: B022909 Get Quote

An In-depth Technical Guide to Dimethyl 2-(2-
methoxyphenoxy)malonate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Dimethyl 2-(2-methoxyphenoxy)malonate, a key intermediate in organic

synthesis and pharmaceutical research. This document outlines its chemical identity,

physicochemical characteristics, and detailed experimental protocols for its synthesis.

Core Properties and Identifiers
Dimethyl 2-(2-methoxyphenoxy)malonate, with the CAS number 150726-89-9, is a malonate

ester derivative that serves as a versatile building block in the creation of complex molecular

structures, particularly those incorporating a methoxyphenyl moiety.[1] It is primarily utilized in

the development of various bioactive compounds.[1]

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 150726-89-9[2][3][4][5]

Molecular Formula C₁₂H₁₄O₆[2][3][4][5][6]

Molecular Weight 254.24 g/mol [2][3][5][6][7]

IUPAC Name
dimethyl 2-(2-

methoxyphenoxy)propanedioate[2]

Synonyms

Dimethyl (2-methoxyphenoxy)malonate,

Propanedioic acid, (2-methoxyphenoxy)-,

dimethyl ester, Dimethyl (o-

methoxyphenoxy)malonate, 2-(2-

Methoxyphenoxy)malonic acid dimethyl ester[4]

[8]

EINECS 604-747-9[3][7]

MDL Number MFCD06797652[3][5][7]

Physicochemical Characteristics
The compound's physical state is reported as a colorless to pale yellow liquid or a white to off-

white solid.[1][8][9] It is soluble in common organic solvents such as dichloromethane and

methanol.[1][7][8]

Table 2: Physicochemical Properties
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Property Value Source

Appearance
Colorless to pale yellow liquid /

White to off-white solid
[1][8][9]

Boiling Point (Predicted) 320.5 ± 27.0 °C [7][8]

Density (Predicted) 1.206 ± 0.06 g/cm³ [7][8]

pKa (Predicted) 12.17 ± 0.59 [7][8]

XLogP3 1.9 [2][6]

Hydrogen Bond Donor Count 0 [6]

Hydrogen Bond Acceptor

Count
6 [6]

Rotatable Bond Count 7 [6]

Exact Mass 254.07903816 g/mol [2][6]

Monoisotopic Mass 254.07903816 g/mol [2][6]

Topological Polar Surface Area 71.1 Å² [2][6]

Heavy Atom Count 18 [6]

Formal Charge 0 [6]

Experimental Protocols: Synthesis
Dimethyl 2-(2-methoxyphenoxy)malonate is commonly synthesized via the O-alkylation of

guaiacol with a malonate derivative. Below are detailed methodologies from published

procedures.

Synthesis from Guaiacol and Dimethyl 2-chloromalonate
This protocol describes a common and efficient method for the preparation of Dimethyl 2-(2-
methoxyphenoxy)malonate.

Materials:
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Guaiacol (4)

Toluene

Sodium hydroxide

Dimethyl 2-chloromalonate (1a)

Deionized water

1% aqueous sodium bicarbonate

Anhydrous sodium sulfate

Procedure:

Dissolve guaiacol (200 g, 1.61 mol) in toluene (1 L) at room temperature.

Add sodium hydroxide (67.6 g, 1.692 mol) to the solution.

Heat the reaction mixture to reflux to remove water azeotropically.

Cool the mixture to 65 °C and add dimethyl 2-chloromalonate (321.8 g, 1.93 mol) over a

period of 30 minutes.

Heat the reaction mixture to reflux and stir for 3 hours.

After cooling, wash the reaction mixture with a 10% aqueous sodium chloride solution (1 L).

The residue can also be dissolved in toluene and washed sequentially with deionized water

and 1% aqueous sodium bicarbonate.[3]

Dry the organic phase over anhydrous sodium sulfate.[3]

Concentrate the solution under reduced pressure to yield the final product.[3]

This procedure is reported to yield approximately 385 g (94%) of Dimethyl 2-(2-
methoxyphenoxy)malonate as a viscous oil.
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Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of Dimethyl 2-(2-
methoxyphenoxy)malonate.

Synthesis of Dimethyl 2-(2-methoxyphenoxy)malonate

Reactants:
Guaiacol

Dimethyl 2-chloromalonate
Sodium Hydroxide Reaction Conditions:

Reflux Temperature
3 hours

Solvent:
Toluene

Aqueous Workup:
NaCl wash
Water wash

NaHCO3 wash

Cooling Drying:
Anhydrous Na2SO4

Isolation:
Concentration under

reduced pressure

Product:
Dimethyl 2-(2-methoxyphenoxy)malonate

Click to download full resolution via product page

Caption: Workflow for the synthesis of Dimethyl 2-(2-methoxyphenoxy)malonate.

Safety and Handling
For research use only, not intended for diagnostic or therapeutic applications.[1][10] Users

should consult the Safety Data Sheet (SDS) for detailed handling instructions. Hazard

statements may include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and

H335 (May cause respiratory irritation).[1][2]

Applications in Research and Development
Dimethyl 2-(2-methoxyphenoxy)malonate is a crucial precursor in the synthesis of various

pharmaceutical compounds.[9] Its reactive structure allows for a variety of chemical

transformations, making it a valuable tool in medicinal chemistry for creating novel drug

candidates.[1] It has been used in the development of dual endothelin receptor antagonists for

cardiovascular research and as a precursor for molecules targeting neurodegenerative

diseases.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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